1-[(2-Ethylpyrazol-3-yl)methyl]-2,3-dihydroindole

• IUPAC Name: 1-[(2-ethylpyrazol-3-yl)methyl]-2,3-dihydroindole
• InChI: InChI=1S/C14H17N3/c1-2-17-13(7-9-15-17)11-16-10-8-12-5-3-4-6-14(12)16/h3-7,9H,2,8,10-11H2,1H3
• InChI Key: UJZIPHFULCNGHH-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)CN2CCC3=CC=CC=C32
• Molecular Formula: C14H17N3
• Molecular Weight: 227.30 g/mol

Description

1-[(2-Ethylpyrazol-3-yl)methyl]-2,3-dihydroindole is a chemical compound that has gained significant attention in the field of scientific research. It is a potent inhibitor of a specific enzyme known as monoamine oxidase B (MAO-B) that is involved in the breakdown of dopamine in the brain. The compound has potential applications in the treatment of neurological disorders such as Parkinson's disease.

Mechanism of Action

The mechanism of action of 1-[(2-Ethylpyrazol-3-yl)methyl]-2,3-dihydroindole involves the inhibition of this compound, which is an enzyme that breaks down dopamine in the brain. By inhibiting the activity of this compound, the compound increases the concentration of dopamine in the brain, which can alleviate the symptoms of Parkinson's disease.
Biochemical and Physiological Effects:
Research has shown that this compound has a significant effect on the levels of dopamine in the brain. The compound inhibits the activity of this compound, which leads to an increase in the concentration of dopamine in the brain. Dopamine is a neurotransmitter that plays a crucial role in movement control, and its deficiency is associated with Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[(2-Ethylpyrazol-3-yl)methyl]-2,3-dihydroindole in lab experiments is its potent inhibitory activity against this compound. This makes it a useful tool for studying the role of dopamine in the brain and its potential applications in the treatment of neurological disorders. One of the limitations of using this compound is its potential toxicity, which requires careful handling and monitoring in lab experiments.

Future Directions

Future research on 1-[(2-Ethylpyrazol-3-yl)methyl]-2,3-dihydroindole could focus on its potential applications in the treatment of other neurological disorders that are associated with dopamine deficiency. The compound could also be used in combination with other drugs to enhance its therapeutic effects. Additionally, research could focus on developing more efficient and cost-effective synthesis methods for the compound.

Synthesis Methods

The synthesis of 1-[(2-Ethylpyrazol-3-yl)methyl]-2,3-dihydroindole involves a multi-step process that starts with the reaction of 2-ethylpyrazole-3-carboxaldehyde with 2-nitrobenzaldehyde to form a nitro derivative. This nitro derivative is then reduced to an amine using hydrogen gas and palladium on carbon as a catalyst. The final step involves the reaction of the amine with 2,3-dihydroindole in the presence of a base such as sodium hydride.

Scientific Research Applications

Research has shown that 1-[(2-Ethylpyrazol-3-yl)methyl]-2,3-dihydroindole has potential applications in the treatment of neurological disorders such as Parkinson's disease. Parkinson's disease is a progressive disorder that affects the nervous system and causes tremors, stiffness, and difficulty with movement. The compound works by inhibiting the activity of this compound, which is responsible for the breakdown of dopamine in the brain. Dopamine is a neurotransmitter that plays a crucial role in movement control, and its deficiency is associated with Parkinson's disease.